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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605 Get Quote

Technical Support Center: ER-27319 Maleate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on ensuring the complete dissolution of ER-27319
maleate for experimental use.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving ER-27319 maleate?

A1: ER-27319 maleate is soluble in both water and dimethyl sulfoxide (DMSO).[1][2][3] For cell

culture experiments, it is common to first prepare a concentrated stock solution in DMSO.

Q2: What is the maximum concentration of ER-27319 maleate that can be achieved in these

solvents?

A2: The maximum solubility of ER-27319 maleate is approximately 75 mM in water and 100

mM in DMSO.[1][2][3]

Q3: I am observing precipitation when preparing my solution. What can I do?

A3: If you observe precipitation or phase separation during preparation, applying heat and/or

sonication can help to facilitate complete dissolution.[4]

Q4: Are there established protocols for preparing ER-27319 maleate for in vivo studies?
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A4: Yes, for in vivo studies, specific formulations are recommended to ensure solubility and

bioavailability. One such protocol involves a vehicle of 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% saline.[4] Another option is to use 10% DMSO in a 20% SBE-β-CD solution in

saline.[4]

Quantitative Solubility Data
Solvent

Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

Water 75 29.71

DMSO 100 39.62

This data is based on a molecular weight of 396.17 g/mol for ER-27319 maleate.[2][3]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
Materials:

ER-27319 maleate powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Weigh out the desired amount of ER-27319 maleate powder. For example, to prepare 1 mL

of a 100 mM stock solution, you will need 39.62 mg.

Add the appropriate volume of DMSO to the powder.
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Vortex the solution vigorously until the powder is completely dissolved.

If the powder does not dissolve completely, you may warm the solution briefly in a water bath

(not exceeding 37°C) or use a sonicator for short bursts until the solution is clear.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[4]

Protocol 2: Preparation of a Working Solution for Cell
Culture
Materials:

100 mM ER-27319 maleate stock solution in DMSO

Appropriate cell culture medium

Procedure:

Thaw a vial of the 100 mM stock solution.

Dilute the stock solution directly into the cell culture medium to the desired final

concentration. For example, to prepare 1 mL of a 100 µM working solution, add 1 µL of the

100 mM stock solution to 999 µL of cell culture medium.

Mix the working solution thoroughly by gentle pipetting or inversion before adding it to your

cells.
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer or media

The final concentration of

DMSO may be too low to

maintain solubility.

Ensure the final DMSO

concentration in your working

solution is sufficient to keep

ER-27319 maleate dissolved.

If precipitation persists,

consider using a co-solvent

system as described for in vivo

preparations.

Cloudy or hazy solution after

vortexing
Incomplete dissolution.

Gently warm the solution in a

water bath (up to 37°C) or use

a sonicator for brief intervals

until the solution clears.[4]

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes and store

them at -20°C or -80°C.[4]

Avoid repeated freezing and

thawing.
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Caption: Workflow for dissolving ER-27319 maleate.
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Caption: Troubleshooting dissolution issues with ER-27319 maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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